Cas no 2171749-86-1 (9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro3.5nonane)
9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro3.5nonane Chemical and Physical Properties
Names and Identifiers
-
- 9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro3.5nonane
- 9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane
- EN300-1638270
- 2171749-86-1
-
- Inchi: 1S/C10H18N2O/c1-2-8(1)5-9-10(6-11-7-10)13-4-3-12-9/h8-9,11-12H,1-7H2
- InChI Key: ARCDVKIUXSZTSY-UHFFFAOYSA-N
- SMILES: O1CCNC(CC2CC2)C21CNC2
Computed Properties
- Exact Mass: 182.141913202g/mol
- Monoisotopic Mass: 182.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 33.3Ų
9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro3.5nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1638270-0.05g |
9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2171749-86-1 | 0.05g |
$851.0 | 2023-06-04 | ||
| Enamine | EN300-1638270-0.1g |
9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2171749-86-1 | 0.1g |
$892.0 | 2023-06-04 | ||
| Enamine | EN300-1638270-0.25g |
9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2171749-86-1 | 0.25g |
$933.0 | 2023-06-04 | ||
| Enamine | EN300-1638270-0.5g |
9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2171749-86-1 | 0.5g |
$974.0 | 2023-06-04 | ||
| Enamine | EN300-1638270-1.0g |
9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2171749-86-1 | 1g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1638270-2.5g |
9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2171749-86-1 | 2.5g |
$1988.0 | 2023-06-04 | ||
| Enamine | EN300-1638270-5.0g |
9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2171749-86-1 | 5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1638270-10.0g |
9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2171749-86-1 | 10g |
$4360.0 | 2023-06-04 | ||
| Enamine | EN300-1638270-50mg |
9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2171749-86-1 | 50mg |
$851.0 | 2023-09-22 | ||
| Enamine | EN300-1638270-100mg |
9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2171749-86-1 | 100mg |
$892.0 | 2023-09-22 |
9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro3.5nonane Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro3.5nonane
Introduction to 9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro3.5nonane (CAS No. 2171749-86-1)
9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro3.5nonane (CAS No. 2171749-86-1) is a highly intriguing compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic compound features a unique structural framework consisting of a spiro connection between a nine-membered oxacycloalkane ring and a seven-membered diazacycloalkane moiety. The presence of a cyclopropylmethyl substituent at the 9-position introduces steric and electronic effects that make this molecule particularly interesting for exploring its pharmacological potential.
The compound's structure is characterized by the presence of two heteroatoms, an oxygen atom in the oxacycloalkane ring and two nitrogen atoms in the diazacycloalkane moiety. This arrangement creates a rigid, three-dimensional scaffold that may facilitate interactions with biological targets. The spirocyclic core is known to enhance metabolic stability and binding affinity, making it a valuable scaffold for drug development. The 5-oxa-2,8-diazaspiro3.5nonane backbone suggests potential applications in modulating biological pathways involving enzymes or receptors that require precise spatial orientation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies indicate that the cyclopropylmethyl group may serve as an important pharmacophore, influencing both hydrophobic interactions and steric hindrance at the binding site. The oxygen and nitrogen atoms in the spirocycle are likely involved in hydrogen bonding or polar interactions, further enhancing its potential as a lead compound for drug discovery.
In the realm of medicinal chemistry, spirocyclic compounds have been extensively studied due to their unique structural properties and biological activities. The spiro3.5nonane core is particularly notable for its ability to adopt multiple conformations, which can be exploited to optimize binding affinity and selectivity. The 9-(cyclopropylmethyl) substitution further fine-tunes these properties, making it an attractive candidate for further derivatization and optimization.
Current research focuses on exploring the pharmacological profile of 9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro3.5nonane (CAS No. 2171749-86-1) through both in silico and in vitro studies. Computational models have suggested potential interactions with enzymes involved in inflammation and pain signaling pathways, while initial experimental assays have shown promising activity in modulating these pathways. These findings align with the growing interest in developing novel therapeutic agents based on spirocyclic scaffolds.
The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and organocatalytic approaches, have made it feasible to construct complex spirocycles more efficiently than ever before. The introduction of the cyclopropylmethyl group further complicates but also enriches the synthetic strategy, offering multiple routes to explore.
One particularly innovative approach involves using directed ortho-metalation strategies to install the cyclopropylmethyl substituent at the 9-position of the spirocycle. This method allows for regioselective functionalization and has been successfully applied to other complex heterocycles. Additionally, biocatalytic methods are being explored as alternatives to traditional synthetic routes, offering a more sustainable approach to producing this compound.
The biological evaluation of 9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro3.5nonane (CAS No. 2171749-86-1) has revealed several intriguing findings that warrant further investigation. In vitro assays have demonstrated modest inhibitory activity against certain kinases associated with cancer progression, suggesting potential therapeutic applications in oncology research. Furthermore, preliminary studies indicate that this compound may exhibit anti-inflammatory properties by modulating cytokine production pathways.
The structural features of this molecule make it an excellent candidate for structure-based drug design (SBDD). High-resolution crystal structures of protein targets complexed with analogs of this compound have provided valuable insights into its binding mechanism. These structural data have been used to guide the design of next-generation derivatives with improved potency and selectivity.
The future prospects for 9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro3.5nonane (CAS No. 2171749-86-1) are promising, with several research groups actively pursuing its development as a lead compound for novel therapeutics. Collaborative efforts between computational chemists, synthetic organic chemists, and biologists are essential to fully realize its potential in drug discovery programs.
In conclusion,9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro3.5nonane represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents with significant therapeutic implications.
2171749-86-1 (9-(cyclopropylmethyl)-5-oxa-2,8-diazaspiro3.5nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)